Cas no 500734-44-1 (Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester)

Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester structure
500734-44-1 structure
Product Name:Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester
CAS No:500734-44-1
MF:C11H15F3O3SSi
MW:312.380713701248
CID:1545803
PubChem ID:12141974
Update Time:2025-04-21

Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester
    • (5-methyl-2-trimethylsilylphenyl) trifluoromethanesulfonate
    • DTXSID30478435
    • PSZVUIHVTGEIPI-UHFFFAOYSA-N
    • 500734-44-1
    • Inchi: 1S/C11H15F3O3SSi/c1-8-5-6-10(19(2,3)4)9(7-8)17-18(15,16)11(12,13)14/h5-7H,1-4H3
    • InChI Key: PSZVUIHVTGEIPI-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=C(C)C=CC=1[Si](C)(C)C

Computed Properties

  • Exact Mass: 312.04635
  • Monoisotopic Mass: 312.04632653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37
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